Cas no 83721-47-5 (Methanesulfonamide,1-chloro-N-[2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl]-, sodium salt (1:1))

• Product name: Methanesulfonamide,1-chloro-N-[2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl]-, sodium salt (1:1)
• CAS No: 83721-47-5
• MF: C₁₃H₈Cl₆NNaO₃S
• MW: 493.98028755188
• CID: 727715
• PubChem ID: 44146936

Methanesulfonamide,1-chloro-N-[2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,1-chloro-N-[2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl]-, sodium salt (1:1)
• sodium chloro-N-[2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl]methanesulphonamidate
• Sodium chloro-N-(2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl)methanesulphonamidate
• 83721-47-5
• Sodium chloro-N-[2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl]methanesulfonamidate
• EINECS 280-573-3
• DTXSID301003731
• Methanesulfonamide, 1-chloro-N-(2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl)-, sodium salt
• N-Chloro-N-[2,3,4-trichloro-6-(2,4-dichlorophenoxy)phenyl]methanesulfonamide--sodium (1/1)

• Inchi： InChI=1S/C13H7Cl6NO3S.Na/c1-24(21,22)20(19)13-10(5-8(16)11(17)12(13)18)23-9-3-2-6(14)4-7(9)15;/h2-5H,1H3;
• InChI Key： LXANLIOHRDGTML-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)N(C1=C(C(=C(C=C1OC2=C(C=C(C=C2)Cl)Cl)Cl)Cl)Cl)Cl.[Na]

Computed Properties

• Exact Mass: 491.814600g/mol
• Monoisotopic Mass: 489.817550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų